Cas no 146177-57-3 (3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5-dimethyl-)

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5-dimethyl- structure
146177-57-3 structure
Product Name:3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5-dimethyl-
CAS No:146177-57-3
MF:C11H11N5
MW:213.238540887833
CID:147022
PubChem ID:154591
Update Time:2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5-dimethyl-
    • 3,5-dimethylimidazo[4,5-f]quinoxalin-2-amine
    • 3,5-dimethyl-3H-imidazo[4,5-f]quinoxalin-2-amine
    • 5-MEIQX
    • 2-AMINO-3,5-DIMETHYLIMIDAZO(4,5-F)QUINOXALINE
    • CCRIS 6404
    • 2-AMINO-3,5-DIMETHYLIMIDAZO[4,5-F]QUINOXALINE
    • DTXSID60163281
    • 5-Methyl-IQX
    • 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,5-dimethyl-
    • 146177-57-3
    • 3,5-Dimethyl-3H-imidazo(4,5-f)quinoxalin-2-amine
    • Inchi: 1S/C11H11N5/c1-6-5-7-9(15-11(12)16(7)2)10-8(6)13-3-4-14-10/h3-5H,1-2H3,(H2,12,15)
    • InChI Key: HHMQEBOPMLWAPY-UHFFFAOYSA-N
    • SMILES: N1(C)C(N)=NC2C3C(C(C)=CC1=2)=NC=CN=3

Computed Properties

  • Exact Mass: 213.10163
  • Monoisotopic Mass: 213.101445
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.47
  • Boiling Point: 472.7°Cat760mmHg
  • Flash Point: 239.7°C
  • Refractive Index: 1.776
  • PSA: 69.62
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